5-(3,4-Dimethoxy-phenyl)-4-(3-methoxy-propyl)-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-4-(3-methoxypropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H19N3O3S/c1-18-8-4-7-17-13(15-16-14(17)21)10-5-6-11(19-2)12(9-10)20-3/h5-6,9H,4,7-8H2,1-3H3,(H,16,21)
• InChI Key: UORURPCJFMFMQP-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=NNC1=S)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

5-(3,4-Dimethoxy-phenyl)-4-(3-methoxy-propyl)-4H-[1,2,4]triazole-3-thiol (DMPT) is an organic compound belonging to the class of triazoles, which are known for their diverse range of biological activities. DMPT is of particular interest due to its unique structure and potential applications in the field of medicinal chemistry. It has been studied for its potential use as an inhibitor of enzymes involved in the biosynthesis of several biologically active compounds, as well as its ability to bind to and modulate the activity of certain receptors. In addition, DMPT has been investigated for its role as an antioxidant and anti-inflammatory agent.

Scientific Research Applications

Reactivity and Applications in Pharmacology

1,2,4-triazole derivatives have been studied extensively for their reactivity and potential pharmacological applications. They exhibit high indicators of antioxidant and antiradical activity, which positively impact biochemical processes, especially in scenarios involving high doses of radiation. These compounds, including variants like the one mentioned, are compared to biogenic amino acids like cysteine due to their free SH-group, suggesting their potential in biochemical modulation and therapeutic applications (А. G. Kaplaushenko, 2019).

Chemical Modeling and Biological Activity

The synthesis and physico-chemical properties of 1,2,4-triazole derivatives have been explored, indicating their significance not only in pharmaceuticals but also in fields like engineering, metallurgy, and agriculture. These derivatives are utilized in various applications ranging from optical materials to corrosion inhibitors, highlighting their multifunctional nature. Their low toxicity levels further underscore their utility in diverse scientific research contexts (V. Parchenko, 2019).

Innovations in Drug Development

Recent patents reveal the evolving landscape of novel 1,2,4-triazole derivatives, showcasing their broad spectrum of biological activities. Innovations focus on developing new triazoles with anti-inflammatory, antimicrobial, and antiviral properties, among others. This underlines the continuous interest in triazole derivatives for therapeutic use, highlighting their potential in addressing emerging health challenges, including antibiotic-resistant bacteria and neglected diseases (V. Ferreira et al., 2013).